4-(1-Methoxypropan-2-yl)-3-methylaniline

• CAS No.: 89729-88-4
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 4-(1-methoxypropan-2-yl)-3-methylaniline
• InChI: InChI=1S/C11H17NO/c1-8-6-10(12)4-5-11(8)9(2)7-13-3/h4-6,9H,7,12H2,1-3H3
• InChI Key: SWKZGBFVDCVCFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)C(C)COC

Description

4-(1-Methoxypropan-2-yl)-3-methylaniline is an organic compound with a complex structure that includes a methoxypropan-2-yl group attached to a methylaniline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Methoxypropan-2-yl)-3-methylaniline typically involves the reaction of 3-methylaniline with 1-methoxypropan-2-ol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as a strong acid or base, to facilitate the formation of the desired product. The reaction conditions, including temperature and pressure, are carefully controlled to optimize yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The use of automated reactors and precise control systems ensures consistent quality and high efficiency. The raw materials are sourced in bulk, and the reaction parameters are optimized to minimize waste and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

4-(1-Methoxypropan-2-yl)-3-methylaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The methoxypropan-2-yl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce various amines.

Scientific Research Applications

4-(1-Methoxypropan-2-yl)-3-methylaniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(1-Meth